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Compound of Interest

Compound Name: 4-Fluoro-2-nitroanisole

Cat. No.: B1348801 Get Quote

The following provides essential safety and logistical information for the proper disposal of 4-
Fluoro-2-nitroanisole, tailored for researchers, scientists, and drug development

professionals. This guidance outlines procedural steps to ensure safe handling and compliance

with regulations.

Key Safety and Hazard Information
4-Fluoro-2-nitroanisole is a chemical that requires careful handling due to its potential health

and environmental hazards. According to safety data sheets, it is suspected of causing cancer

and is harmful to aquatic life with long-lasting effects. It can also cause skin and serious eye

irritation, as well as respiratory irritation[1].

Property Value

Synonyms 4-Fluoro-1-methoxy-2-nitrobenzene

Appearance
Light orange to Yellow to Green powder to

crystal

Purity >98.0%(GC)

CAS Number 445-83-0

Molecular Formula C7H6FNO3

Melting Point/Range 61.0 to 65.0 °C
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Disposal Protocol
The primary method for the disposal of 4-Fluoro-2-nitroanisole is to use an approved waste

disposal plant[2]. It is crucial to adhere to all national and local regulations concerning chemical

waste disposal.

Step-by-Step Disposal Procedure:

Container Management: Keep the chemical in its original container. Do not mix it with other

waste. Ensure the container is tightly closed and properly labeled[3].

Collection of Spills: Should a spill occur, take up the material dry. Avoid generating dust.

Collect the spilled material and place it in a suitable, sealed container for disposal[3].

Personal Protective Equipment (PPE): When handling 4-Fluoro-2-nitroanisole for disposal,

wear appropriate protective gloves, clothing, eye protection, and face protection. If dust is

generated, respiratory protection is required.

Environmental Precautions: Prevent the chemical from entering drains or waterways. Avoid

release into the environment.

Waste Transfer: Arrange for the collection of the sealed waste container by a licensed and

approved hazardous waste disposal company. Provide them with the complete safety data

sheet for the chemical.

Documentation: Maintain records of the disposal process, including the date, quantity of

waste, and the contact information of the disposal company, in accordance with institutional

and regulatory requirements.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Fluoro-2-nitroanisole.
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Start: 4-Fluoro-2-nitroanisole for Disposal

Prepare for Disposal:
- Wear appropriate PPE

- Keep in original, labeled container

Is there a spill?

Contain and collect spill.
Avoid generating dust.

Place in sealed container.

Yes

Proceed with contained waste

No

Contact Approved
Hazardous Waste Vendor

Arrange for Pickup and Transfer

Document Disposal Process

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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